Cas no 71767-11-8 (Naphthalenone,3,4-dihydromethoxy- (9CI))
71767-11-8 structure
Product Name:Naphthalenone,3,4-dihydromethoxy- (9CI)
CAS No:71767-11-8
MF:C11H12O2
MW:176.211783409119
CID:572569
PubChem ID:11095155
Update Time:2025-04-19
Naphthalenone,3,4-dihydromethoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Naphthalenone,3,4-dihydromethoxy- (9CI)
- 2-methoxy-3,4-dihydro-2H-naphthalen-1-one
- 3,4-dihydromethoxynaphthalen-1-one
- 2-methoxy-3,4-dihydronaphthalen-1(2H)-one
- methoxy tetralone
- ZUKTUEOOOXEFML-UHFFFAOYSA-N
- methoxy 1-tetralone
- NS00061980
- methoxytetralone
- EINECS 275-993-9
- SCHEMBL367345
- DTXSID90992425
- 71767-11-8
-
- Inchi: 1S/C11H12O2/c1-13-10-7-6-8-4-2-3-5-9(8)11(10)12/h2-5,10H,6-7H2,1H3
- InChI Key: ZUKTUEOOOXEFML-UHFFFAOYSA-N
- SMILES: O(C)C1C(C2C=CC=CC=2CC1)=O
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.122
- Boiling Point: 284.433°C at 760 mmHg
- Flash Point: 126.138°C
- Refractive Index: 1.545
- PSA: 26.3
Naphthalenone,3,4-dihydromethoxy- (9CI) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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